Cas no 625126-88-7 (2,2,2-Trifluoro-1-(5-iodo-7-(trifluoromethyl)-3,4-dihydroisoquinolin-2(1H)-yl)ethanone)

• Product Name: 2,2,2-Trifluoro-1-(5-iodo-7-(trifluoromethyl)-3,4-dihydroisoquinolin-2(1H)-yl)ethanone
• CAS No: 625126-88-7
• MF: C₁₂H₈F₆INO
• MW: 423.092916488647
• MDL: MFCD18434500
• CID: 2092929
• PubChem ID: 58784537
• Update Time: 2025-10-31

2,2,2-Trifluoro-1-(5-iodo-7-(trifluoromethyl)-3,4-dihydroisoquinolin-2(1H)-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(5-iodo-7-(trifluoromethyl)-3,4-dihydroisoquinolin-2(1H)-yl)ethanone
• SCHEMBL13645825
• 1-[3,4-Dihydro-5-iodo-7-(trifluoromethyl)-2(1H)-isoquinolinyl]-2,2,2-trifluoroethanone
• 2,2,2-trifluoro-1-[5-iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinolin-2-yl]ethan-1-one
• 2,2,2-trifluoro-1-(7-(trifluoromethyl)-3,4-dihydro-5-iodoisoquinolin-2(1h)-yl)ethanone
• AKOS015969429
• 625126-88-7
• Isoquinoline, 1,2,3,4-tetrahydro-5-iodo-2-(trifluoroacetyl)-7-(trifluoroMethyl)-
• HXAAPAFOLKDEIO-UHFFFAOYSA-N
• 2,2,2-trifluoro-1-[5-iodo-7-(trifluoromethyl)-3,4-dihydro-1H-isoquinolin-2-yl]ethanone
• DB-329521
• DTXSID501126070

• MDL： MFCD18434500
• Inchi： 1S/C12H8F6INO/c13-11(14,15)7-3-6-5-20(10(21)12(16,17)18)2-1-8(6)9(19)4-7/h3-4H,1-2,5H2
• InChI Key： HXAAPAFOLKDEIO-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=CC2=C1CCN(C(C(F)(F)F)=O)C2

Computed Properties

• Exact Mass: 422.95548g/mol
• Monoisotopic Mass: 422.95548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.3Ų

Additional information on 2,2,2-Trifluoro-1-(5-iodo-7-(trifluoromethyl)-3,4-dihydroisoquinolin-2(1H)-yl)ethanone

Introduction to 2,2,2-Trifluoro-1-(5-iodo-7-(trifluoromethyl)-3,4-dihydroisoquinolin-2(1H)-yl)ethanone (CAS No: 625126-88-7) and Its Applications in Modern Chemical Biology

2,2,2-Trifluoro-1-(5-iodo-7-(trifluoromethyl)-3,4-dihydroisoquinolin-2(1H)-yl)ethanone, identified by the CAS number 625126-88-7, represents a significant compound in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The presence of multiple fluorine atoms and an iodine substituent in its structure imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The structural motif of 2,2,2-Trifluoro-1-(5-iodo-7-(trifluoromethyl)-3,4-dihydroisoquinolin-2(1H)-yl)ethanone incorporates elements derived from isoquinoline derivatives, which are well-documented for their pharmacological significance. Isoquinoline derivatives exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorine atoms enhances the metabolic stability and lipophilicity of the molecule, while the iodine substituent provides a handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura coupling.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting complex biological pathways. CAS No 625126-88-7 has emerged as a key intermediate in synthesizing molecules that interact with enzymes and receptors involved in disease mechanisms. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other enzymes implicated in cancer progression. The trifluoromethyl group in the molecule contributes to its binding affinity by modulating hydrophobic interactions and electronic distributions at the active site of target proteins.

One of the most compelling aspects of 2,2,2-Trifluoro-1-(5-iodo-7-(trifluoromethyl)-3,4-dihydroisoquinolin-2(1H)-yl)ethanone is its versatility in medicinal chemistry applications. Researchers have leveraged its structure to develop libraries of compounds for high-throughput screening (HTS) campaigns. These libraries have been instrumental in identifying hits that exhibit promising pharmacological profiles. The compound’s ability to serve as a precursor for diverse derivatives allows chemists to fine-tune its properties—such as solubility, bioavailability, and target specificity—to optimize therapeutic efficacy.

The role of fluorine-containing compounds in pharmaceuticals cannot be overstated. Fluorine atoms are frequently incorporated into drug molecules to improve their pharmacokinetic properties. In CAS No 625126-88-7, the trifluoromethyl group enhances binding affinity by participating in van der Waals interactions and hydrophobic effects. Additionally, fluorine’s low polarizability helps stabilize the molecule against metabolic degradation. These attributes make it an attractive feature for designing drugs with prolonged half-lives and reduced clearance rates.

Recent advancements in computational chemistry have further accelerated the development of molecules like 2,2,2-Trifluoro-1-(5-iodo-7-(trifluoromethyl)-3,4-dihydroisoquinolin-2(1H)-yl)ethanone. Molecular modeling techniques allow researchers to predict how modifications to the structure will affect its interactions with biological targets. This predictive power has enabled the rapid design of optimized analogs with enhanced potency and selectivity. For example, virtual screening algorithms have been used to identify derivatives that exhibit higher binding affinities for specific enzymes compared to parent compounds.

The iodine substituent in CAS No 625126-88-7 serves another critical function: it facilitates further chemical transformations. Iodinated aromatic systems are widely used in cross-coupling reactions due to their compatibility with palladium-catalyzed processes. These reactions are essential for constructing complex molecular architectures from simpler precursors. By employing such strategies, chemists can generate novel analogs with tailored biological activities for preclinical evaluation.

The intersection of organic synthesis and medicinal chemistry has led to innovative approaches for drug development. CAS No 625126-88-7 exemplifies this synergy by serving as a building block for molecules that address unmet medical needs. Its incorporation into drug candidates has shown promise in preclinical studies targeting neurological disorders and oncological diseases. The compound’s ability to modulate key signaling pathways underscores its potential as a therapeutic agent or tool compound for academic research.

As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, compounds like CAS No 625126-88-7 will remain indispensable tools for drug discovery teams worldwide. The combination of structural complexity with functional diversity makes it a versatile asset in synthetic chemistry pipelines aimed at producing next-generation therapeutics. Future studies may explore additional modifications—such as introducing other halogen atoms or heterocyclic moieties—to expand its pharmacological utility even further.